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Cat. No.: B1580642 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide to the safe handling, use, and disposal of 2,2-
Dimethylthiirane (also known as Isobutylene Sulfide). As a strained, three-membered

heterocyclic organosulfur compound, 2,2-Dimethylthiirane presents both unique synthetic

utility and significant safety challenges. These protocols are designed to provide researchers

with the necessary information to mitigate risks and employ this reagent effectively in a

laboratory setting. The guide covers chemical properties, detailed safety protocols,

experimental procedures for representative reactions, and compliant waste disposal methods.

Introduction and Chemical Profile
2,2-Dimethylthiirane is a volatile, highly flammable liquid characterized by a potent,

unpleasant odor.[1] It belongs to the thiirane (or episulfide) class of compounds, which are

sulfur analogs of epoxides. The high ring strain of the three-membered ring makes it a versatile

intermediate in organic synthesis, susceptible to ring-opening reactions by both nucleophilic

and electrophilic reagents.[1] This reactivity is valuable for introducing the 2,2-dimethyl-2-

mercaptoethyl functionality into molecules, a useful building block in the synthesis of complex

sulfur-containing compounds, including pharmaceuticals and materials.[2] Molecules containing

the thiirane moiety have been investigated for their medicinal properties and have applications

as pesticides and in polymerization reactions.[2]
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Physicochemical Data
A summary of the key physical and chemical properties of 2,2-Dimethylthiirane is presented in

the table below. This data is critical for understanding its behavior under laboratory conditions.

Property Value Source

IUPAC Name 2,2-dimethylthiirane [PubChem CID 138050]

Synonyms
Isobutylene Sulfide, 2,2-

Dimethylethylene Sulfide
[PubChem CID 138050]

CAS Number 3772-13-2 [PubChem CID 138050]

Molecular Formula C₄H₈S [PubChem CID 138050]

Molecular Weight 88.17 g/mol [PubChem CID 138050]

Appearance Colorless to pale yellow liquid [Sigma-Aldrich]

Odor Strong, unpleasant [1]

Boiling Point ~84-85 °C [Various SDS]

Storage Temp. -10 °C (Recommended) [Sigma-Aldrich]

Hazard Identification and Safety Protocols
2,2-Dimethylthiirane is a hazardous chemical that requires strict safety protocols. The primary

risks are its high flammability and its potential for causing irritation and harm upon contact or

inhalation.[3]

GHS Hazard Classification
According to the Globally Harmonized System (GHS), 2,2-Dimethylthiirane is classified with

the following hazards:

Flammable Liquids (Category 2): Highly flammable liquid and vapor.[3]

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[3]

Skin Irritation (Category 2): Causes skin irritation.[3]
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Eye Irritation (Category 2A): Causes serious eye irritation.[3]

Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory

irritation.[3]

Mandatory Personal Protective Equipment (PPE)
Due to the hazardous nature of this compound, the following PPE is mandatory at all times

when handling 2,2-Dimethylthiirane:

Eye Protection: Chemical splash goggles and a full-face shield must be worn.[4] Standard

safety glasses are insufficient.

Hand Protection: Use chemically resistant gloves. Nitrile gloves may offer limited protection;

it is advisable to use thicker, more resistant gloves such as butyl rubber or Viton™. Always

inspect gloves for tears or holes before use and remove them before handling non-laboratory

items (e.g., phones, doorknobs).[5]

Body Protection: A flame-resistant lab coat must be worn and fully buttoned.[6] For

operations with a higher risk of splashing, a chemically resistant apron should be worn over

the lab coat.

Footwear: Fully enclosed, non-permeable shoes are required.[7]

Engineering Controls and Safe Handling Practices
The volatility and flammability of 2,2-Dimethylthiirane necessitate robust engineering controls.

Fume Hood: All manipulations, including transfers, weighing, and reactions, must be

performed inside a certified chemical fume hood to control inhalation exposure and contain

flammable vapors.[8]

Inert Atmosphere: While stable under normal conditions, reactions involving highly reactive

reagents (e.g., organolithiums) should be conducted under an inert atmosphere (e.g.,

nitrogen or argon) to prevent side reactions and potential hazards.[3]

Ignition Sources: Absolutely no ignition sources are permitted in the vicinity. This includes

open flames, hot plates, and non-intrinsically safe electrical equipment like stir plates and
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vacuum pumps.[4] Use spark-proof tools and ensure all equipment is properly grounded to

prevent static discharge.[3]

Working Alone: Do not work alone when handling this substance, especially during

distillations or reactions.[5]

Experimental Protocols: Synthesis and Application
The following protocols are illustrative of how 2,2-Dimethylthiirane might be synthesized or

used. They are adapted from established procedures for related thiiranes and should be

performed only after a thorough, experiment-specific risk assessment.

Illustrative Synthesis: Conversion of an Epoxide to 2,2-
Dimethylthiirane
One common route to thiiranes is the reaction of the corresponding epoxide with a sulfur

source, such as thiourea or potassium thiocyanate. This protocol is a representative example.

Preparation Reaction Work-up & Purification

Assemble oven-dried glassware under N2 Charge flask with 2,2-dimethyloxirane
and solvent (e.g., Ethanol) Cool reaction mixture to 0 °C Add Thiourea portion-wise Stir at room temperature

(Monitor by TLC) Quench with H2O Extract with Et2O Dry organic layer (Na2SO4) Purify by distillation
(under reduced pressure)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2,2-Dimethylthiirane from its epoxide precursor.

Protocol:

Setup: Assemble a three-necked, round-bottomed flask equipped with a magnetic stir bar, a

thermometer, and a reflux condenser under a nitrogen atmosphere.

Charging Reagents: In the fume hood, charge the flask with 2,2-dimethyloxirane (1.0 eq) and

absolute ethanol.

Cooling: Cool the stirred solution to 0 °C using an ice-water bath.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://nextgen-protocols.org/guidelines-for-safe-laboratory-practices/
https://www.fishersci.com/store/msds?partNumber=AC116090025&productDescription=2+2-DIMETHYLBUTANE+98%25+2.5LT2&vendorId=VN00032119&countryCode=US&language=en
https://ehs.mst.edu/labsafety/chemicalsafety/
https://www.benchchem.com/product/b1580642?utm_src=pdf-body
https://www.benchchem.com/product/b1580642?utm_src=pdf-body
https://www.benchchem.com/product/b1580642?utm_src=pdf-body
https://www.benchchem.com/product/b1580642?utm_src=pdf-body-img
https://www.benchchem.com/product/b1580642?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Addition of Sulfur Source: Slowly add thiourea (1.1 eq) in small portions, ensuring the

internal temperature does not rise significantly.

Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm

to room temperature. Stir for 12-24 hours, monitoring the reaction progress by Thin Layer

Chromatography (TLC).

Work-up: Once the reaction is complete, pour the mixture into a separatory funnel containing

deionized water.

Extraction: Extract the aqueous layer three times with diethyl ether.

Drying and Concentration: Combine the organic extracts, wash with brine, and dry over

anhydrous sodium sulfate. Filter and concentrate the solvent using a rotary evaporator with a

cooled trap.

Purification: Purify the crude product by vacuum distillation to yield 2,2-Dimethylthiirane as

a colorless liquid. Caution: Distillation of this flammable liquid requires extreme care.

Application Protocol: Ring-Opening with an Amine
Nucleophile
This protocol demonstrates the utility of 2,2-Dimethylthiirane in a typical nucleophilic ring-

opening reaction to form a β-aminothiol, a common structural motif in drug development.

Setup Reaction Work-up & Purification

Combine Piperidine and Solvent
(e.g., THF) in a flask under N2 Cool solution to 0 °C Add 2,2-Dimethylthiirane dropwise Warm to RT and stir

(Monitor by TLC/LC-MS) Remove solvent in vacuo Purify by column chromatography

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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